Cas no 90178-95-3 (5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)-)

• Product Name: 5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)-
• CAS No: 90178-95-3
• MF: C₁₅H₉NO₂
• MW: 235.237463712692
• CID: 792407
• PubChem ID: 13238578
• Update Time: 2025-04-19

5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)-
• 2-(4-hydroxyphenyl)-1-benzofuran-5-carbonitrile
• 90178-95-3
• DTXSID20531104
• 2-(4-hydroxyphenyl)benzofuran-5-carbonitrile

• Inchi： 1S/C15H9NO2/c16-9-10-1-6-14-12(7-10)8-15(18-14)11-2-4-13(17)5-3-11/h1-8,17H
• InChI Key： RORKXTCULGFZGX-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C#N)=CC=2C=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 235.063328530g/mol
• Monoisotopic Mass: 235.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.2Ų